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Compound of Interest

Compound Name: Tebufenozide-d9

Cat. No.: B12391516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for

Tebufenozide-d9, a deuterated isotopologue of the insecticide Tebufenozide. The following

data and protocols are intended to ensure the safe use of this compound in a laboratory

setting.

Chemical and Physical Properties
Tebufenozide-d9 is a deuterated form of Tebufenozide, an insecticide that functions as an

ecdysone agonist, inducing premature molting in insect larvae[1][2]. While specific data for the

deuterated form is limited, the physical and chemical properties are expected to be very similar

to the non-deuterated parent compound.
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Property Value Source

Molecular Formula C₂₂H₁₉D₉N₂O₂ [3]

Molecular Weight 361.5 g/mol [3]

CAS Number 1246815-86-0 [3]

Appearance Solid [2]

Melting Point 191-191.5°C [1][4]

Solubility

Water: 0.83 mg/L. Chloroform:

Slightly Soluble, Methanol:

Slightly Soluble.

[1][2]

Vapor Pressure 2 x 10⁻⁸ torr [4]

log Kow 4.25 [4]

Hazard Identification and Toxicology
Tebufenozide is classified as very toxic to aquatic life with long-lasting effects[5]. While it has

low toxicity in mammals and birds, certain hazards should be noted[2][6].
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Hazard Description Source

Aquatic Toxicity

Very toxic to aquatic life (H400)

and toxic to aquatic life with

long lasting effects (H411).

[5]

Inhalation

High toxicity by inhalation may

be fatal. May cause respiratory

tract irritation.

[7]

Ingestion Harmful if swallowed. [7][8]

Skin Contact

May be harmful if absorbed

through the skin and may

cause skin irritation.

[6][7]

Eye Contact May cause eye irritation. [6][7][8]

Systemic Effects

Excessive exposure may lead

to methemoglobinemia,

impairing the blood's ability to

transport oxygen. Effects on

the blood, blood-forming

organs, kidney, and liver have

been observed in animals.

[9]

Cellular Effects

At high concentrations (50-200

µg/ml), it can induce apoptosis

and cell cycle arrest in HeLa

cells.

[2][10]

Handling Precautions and Personal Protective
Equipment
Adherence to proper handling procedures is crucial to minimize exposure and ensure

laboratory safety.

Engineering Controls
Work in a well-ventilated area.
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Use a local exhaust system or a chemical fume hood, especially when handling the powder

form to avoid dust formation[7][11].

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses or goggles[9].

Skin Protection: Use chemically resistant gloves[9]. Wash hands thoroughly after handling[7]

[11].

Respiratory Protection: If dust formation is likely, use a NIOSH-approved air-purifying

respirator[7][9].

General Hygiene
Do not eat, drink, or smoke in areas where the chemical is handled[11][12].

Keep the compound away from food, drink, and animal feeding stuffs[7].

Wash hands before breaks and at the end of work[5].

Experimental Protocols: Safe Handling and Sample
Preparation
The following is a generalized protocol for the safe handling and preparation of Tebufenozide-
d9 for in vitro or in vivo studies.

Objective: To prepare a stock solution of Tebufenozide-d9 for experimental use.

Materials:

Tebufenozide-d9 solid

Appropriate solvent (e.g., DMSO, ethanol)

Calibrated analytical balance

Chemical fume hood
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Personal Protective Equipment (lab coat, gloves, safety glasses)

Sterile microcentrifuge tubes or vials

Pipettes and sterile tips

Procedure:

Preparation: Don all required PPE. Perform all weighing and initial dilutions within a chemical

fume hood.

Weighing: Carefully weigh the desired amount of Tebufenozide-d9 powder using an

analytical balance. Avoid creating dust.

Solubilization: Add the appropriate volume of solvent to the weighed powder to achieve the

desired stock concentration. Cap the vial securely.

Dissolution: Vortex or sonicate the solution until the Tebufenozide-d9 is completely

dissolved.

Storage: Store the stock solution in a tightly sealed container in a cool, dry, and well-

ventilated place, protected from light[11]. For long-term storage, refer to the supplier's

recommendations, which may include storage at -20°C or -80°C[10].

Working Solutions: Prepare further dilutions of the stock solution as required for specific

experiments.

Decontamination and Waste Disposal: Wipe down all surfaces with an appropriate cleaning

agent. Dispose of all contaminated materials (e.g., pipette tips, tubes) as hazardous waste in

accordance with local, state, and federal regulations[5][7].

Emergency Procedures
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Situation Procedure Source

Spill

Pick up mechanically. Avoid

creating dust. Place in a

suitable, closed container for

disposal. Prevent entry into

sewers or waterways.

[5][7]

Fire

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide as

extinguishing media. A solid

water stream may be

inefficient. Wear self-contained

breathing apparatus if

necessary.

[5][7]

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[7][9]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

[7][9]

Eye Contact

Rinse opened eye for several

minutes under running water.

Remove contact lenses if

present and easy to do.

Continue rinsing. If symptoms

persist, consult a physician.

[5][9]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately for treatment

advice.

[7][9]
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Visualized Workflow: Safe Handling of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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